Cas no 14036-85-2 (4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI))

4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI) structure
14036-85-2 structure
Product Name:4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
CAS No:14036-85-2
MF:C8H14N2O3
MW:186.208362102509
CID:222155
PubChem ID:57357496
Update Time:2025-04-19

4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
    • 4-(5-methyl-2-oxoimidazolidin-4-yl)butanoic acid
    • 4-Imidazolidinebutyricacid, 5-methyl-2-oxo- (8CI)
    • BS factor
    • 21561-97-7
    • 14036-85-2
    • DTXSID70723698
    • 4-Imidazolidinebutanoic acid, 5-methyl-2-oxo- (VAN)
    • Bisnordethiobiotin
    • Inchi: 1S/C8H14N2O3/c1-5-6(10-8(13)9-5)3-2-4-7(11)12/h5-6H,2-4H2,1H3,(H,11,12)(H2,9,10,13)
    • InChI Key: PBRLRKDRWNHYMD-UHFFFAOYSA-N
    • SMILES: O=C1NC(C)C(CCCC(=O)O)N1

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 186.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 52.54
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.